4-Isocyanato-7-methoxy-4,5,6,7-tetrahydro-1-benzothiophene

• CAS No.: 62369-88-4
• Molecular Formula: C10H11NO2S
• Molecular Weight: 209.27 g/mol
• IUPAC Name: 4-isocyanato-7-methoxy-4,5,6,7-tetrahydro-1-benzothiophene
• InChI: InChI=1S/C10H11NO2S/c1-13-9-3-2-8(11-6-12)7-4-5-14-10(7)9/h4-5,8-9H,2-3H2,1H3
• InChI Key: AKGVQSSBDMJAGF-UHFFFAOYSA-N
• Canonical SMILES: COC1CCC(C2=C1SC=C2)N=C=O

Description

4-Isocyanato-7-methoxy-4,5,6,7-tetrahydro-1-benzothiophene is a useful research compound. Its molecular formula is C10H11NO2S and its molecular weight is 209.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1 g sample of 4,5,6,7-tetrahydro-7-methoxybenzo[b]thiophen-4-amine is added to 18 ml of 12.5% phosgene solution (benzene) in a nitrogen atmosphere at 20° C. After stirring at room temperature for an hour, the mixture is heated to 60° C and kept at this temperature for 7 hours. The mixture is cooled to room temperature and evaporated to dryness in vacuo to afford the crude 4,5,6,7-tetrahydro-7-methoxybenzo[b]thien-4-ylisocyanate.